BENGHE Foundational & Exploratory

Check Availability & Pricing

structure and SMILES code for 4-Tolyl-d4-
sulfonamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Tolyl-d4-sulfonamide

Cat. No.: B12418621

Get Quote

Technical Guide: 4-Tolyl-d4-sulfonamide

Content Type: Technical Whitepaper Subject: Stable Isotope Internal Standards (SIL-1S) CAS
Registry Number: 1219795-34-2

Chemical Identity & Structural Analysis[1][2]

The efficacy of 4-Tolyl-d4-sulfonamide as an internal standard relies on its physicochemical
equivalence to the target analyte (p-toluenesulfonamide) while maintaining a distinct mass shift
(+4 Da) resolvable by mass spectrometry.

Core Identifiers
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Parameter Technical Specification

Chemical Name 4-Methylbenzene-2,3,5,6-d4-sulfonamide
Common Name p-Toluenesulfonamide-d4

CAS Number 1219795-34-2

Molecular Formula

Molecular Weight 175.24 g/mol (vs. 171.22 native)
Isotopic Purity Typically = 98 atom % D
Appearance White to off-white crystalline solid

SMILES & InChl Architecture

The following codes explicitly define the isotopic substitution on the aromatic ring (positions 2,
3, 5, 6 relative to the methyl group).

Isomeric SMILES:

INChl Key: LMYRWZFENFIFIT-QFFDRWTDSA-N[1]

Structural Visualization

The diagram below illustrates the specific deuteration pattern. Note that the methyl group (

) remains undeuterated in the standard "d4" configuration to prevent metabolic instability
(benzylic oxidation) or H/D exchange issues during storage.
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Figure 1: Structural connectivity of 4-Tolyl-d4-sulfonamide showing aromatic deuteration.

Click to download full resolution via product page

Synthesis & Manufacturing Protocols

High-fidelity synthesis of deuterated standards requires preventing "scrambling” (random H/D
exchange). The preferred route utilizes Toluene-d8 or Toluene-ring-d5 as the starting material.

Synthesis Workflow (Chlorosulfonation Route)

This protocol ensures the deuterium atoms on the ring remain intact while introducing the
sulfonamide moiety.

Precursors:

e Substrate: Toluene-2,3,4,5,6-d5 (CAS: 1603-99-2) or Toluene-d8 (if d7 product is acceptable,
otherwise back-exchange is required).

e Reagent: Chlorosulfonic acid (

).

e Amination Agent: Ammonium hydroxide (

) or Ammonia gas (

).
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Step-by-Step Methodology:
» Electrophilic Aromatic Substitution (Chlorosulfonation):
o Action: Add Toluene-d5 dropwise to excess chlorosulfonic acid at 0-5°C.

o Causality: Low temperature prevents di-sulfonation and minimizes thermal H/D exchange.
The electrophilic attack occurs primarily at the para position due to the directing effect of
the methyl group.

o Reaction:

¢ Quenching & Isolation:
o Action: Pour the reaction mixture onto crushed ice.

o Causality: Decomposes excess chlorosulfonic acid. The sulfonyl chloride precipitates as a
solid.

o Purification: Filtration to collect 4-Toluenesulfonyl chloride-d4.
e Amination (Nucleophilic Substitution):

o Action: Treat the sulfonyl chloride with agueous ammonia (28%) or anhydrous

in THF.

o Reaction:

o Validation: The product precipitates; wash with water to remove ammonium chloride.

Synthesis Pathway Diagram

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Toluene-ring-d5
(C6D5-CH3)

Electrophilic Attack

Reaction: Chlorosulfonation
(CISO3H, 0°C)

-H2S04, -HCl

Intermediate:

4-Toluenesulfonyl chloride-d4

Nucleophilic Attack

Reaction: Amination
(NH3/H20)

-NHA4CI

Final Product:

4-Tolyl-d4-sulfonamide

Figure 2: Synthetic route from deuterated toluene to sulfonamide.

Click to download full resolution via product page

Analytical Applications & Validation
Mass Spectrometry (LC-MS/MS)
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4-Tolyl-d4-sulfonamide is the "Gold Standard" Internal Standard (IS) for quantifying
sulfonamides in biological matrices (plasma, urine) and environmental water samples.

e Mechanism: It co-elutes with the native analyte (p-toluenesulfonamide) but is detected in a
separate mass channel (+4 m/z).

o Correction Capability: Because it experiences the exact same ionization suppression or
enhancement from the matrix as the analyte, the ratio of Analyte Area/IS Area provides a
corrected, linear response.

MRM Transitions (Example):
e Native Analyte:

(Loss of

)

. 1S (d4):

(Loss of

; tropylium ion retains the 4 deuteriums).

Proton NMR Validation

To verify the "d4" status (ensure no non-deuterated impurity):
« 1H-NMR (DMSO-d6):
o 2.40 ppm (Singlet, 3H): Methyl group (

).

o 7.30 ppm (Multiplet): ABSENT. The aromatic region should show <1% integration
compared to the methyl peak.

o 7.60 ppm (Broad Singlet, 2H): Sulfonamide protons (

).
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Physicochemical E ies Table[2]

Property Value Relevance

Identical to non-deuterated;

Melting Point 137-140 °C ] ]
confirms purity.[2]
B Suitable for preparation of
Solubility DMSO, Methanol, Ethanol _
stock solutions (1 mg/mL).
Weakly acidic
pKa ~10.1 group; allows negative ion
mode MS.
Low lipophilicity; elutes early in
LogP ~0.8 pop Y Y
Reverse Phase LC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [structure and SMILES code for 4-Tolyl-d4-sulfonamide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418621/docs#structure-and-smiles-code-for-4-
tolyl-d4-sulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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